Cas no 1545881-97-7 (1-(5-bromo-4-methylpyridin-3-yl)ethan-1-one)

• Product Name: 1-(5-bromo-4-methylpyridin-3-yl)ethan-1-one
• CAS No: 1545881-97-7
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD29088466
• CID: 5243792
• Update Time: 2025-05-21

1-(5-bromo-4-methylpyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-bromo-4-methyl-3-pyridinyl)-
• 1-(5-bromo-4-methylpyridin-3-yl)ethan-1-one

• MDL： MFCD29088466
• Inchi： 1S/C8H8BrNO/c1-5-7(6(2)11)3-10-4-8(5)9/h3-4H,1-2H3
• InChI Key： QLPWMOCJJLBIDY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)C(Br)=CN=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-bromo-4-methylpyridin-3-yl)ethan-1-one

Compound CAS No. 1545881-97-7: 1-(5-Bromo-4-Methylpyridin-3-yl)Ethan-1-one

The compound with CAS No. 1545881-97-7, known as 1-(5-bromo-4-methylpyridin-3-yl)ethan-1-one, is an organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-(5-bromo-4-methylpyridin-3-yl)ethan-1-one consists of a pyridine ring substituted with a bromine atom at the 5-position, a methyl group at the 4-position, and an acetyl group (ethanone) at the 3-position. This substitution pattern imparts specific electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. The presence of the bromine atom introduces halogen-related reactivity, while the methyl group contributes to the molecule's stability and lipophilicity.

Recent studies have highlighted the potential of pyridine derivatives like CAS No. 1545881-97-7 in drug discovery. For instance, researchers have explored their role as inhibitors of certain enzymes involved in metabolic pathways. The acetyl group in this compound can act as a bioisostere, potentially enhancing its pharmacokinetic properties such as absorption and distribution. Additionally, the bromine atom can serve as a site for further functionalization, enabling the creation of more complex molecules with tailored biological activities.

In terms of synthesis, 1-(5-bromo-4-methylpyridin-3-yl)ethan-1-one can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the pyridine ring under specific conditions to introduce substituents at desired positions. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in these reactions.

The application of this compound extends beyond pharmaceuticals. In materials science, pyridine derivatives are used as precursors for the synthesis of advanced materials such as coordination polymers and metal organic frameworks (MOFs). The ability to modify the substituents on the pyridine ring allows for fine-tuning of these materials' properties, making them suitable for applications in gas storage, catalysis, and sensing technologies.

In conclusion, CAS No. 1545881-97_7, or 1-(5-bromo_4-methylpyridin_3_yl)ethan_1_one, represents a versatile building block in organic chemistry with promising prospects across multiple disciplines. Its unique structure and reactivity make it a valuable compound for both academic research and industrial applications.